Cas no 2228818-44-6 (2-(3-chloropyridin-4-yl)ethane-1-thiol)

• Product Name: 2-(3-chloropyridin-4-yl)ethane-1-thiol
• CAS No: 2228818-44-6
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 5975379
• PubChem ID: 165635169
• Update Time: 2025-06-11

2-(3-chloropyridin-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloropyridin-4-yl)ethane-1-thiol
• EN300-1975533
• 2228818-44-6

• Inchi： 1S/C7H8ClNS/c8-7-5-9-3-1-6(7)2-4-10/h1,3,5,10H,2,4H2
• InChI Key： GDFUVOFPENAAKM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CCS

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-(3-chloropyridin-4-yl)ethane-1-thiol

Introduction to 2-(3-chloropyridin-4-yl)ethane-1-thiol (CAS No. 2228818-44-6)

2-(3-chloropyridin-4-yl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228818-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of thiol-containing heterocyclic derivatives, featuring a pyridine core substituted with a chlorine atom at the 3-position and an ethanethiol moiety at the 1-position. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(3-chloropyridin-4-yl)ethane-1-thiol consists of a pyridine ring, which is a common pharmacophore in many bioactive molecules, coupled with an ethylthiol group. The presence of a chlorine atom at the 3-position introduces electrophilic characteristics, enhancing its reactivity in various chemical transformations. This reactivity is particularly valuable in medicinal chemistry, where such functional groups are often utilized to modulate biological activity. The ethanethiol moiety, on the other hand, contributes to the compound's solubility and potential interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The specific substitution pattern in 2-(3-chloropyridin-4-yl)ethane-1-thiol positions it as a versatile building block for the development of novel therapeutic agents. Researchers have been exploring its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(3-chloropyridin-4-yl)ethane-1-thiol is its potential as a scaffold for drug design. The combination of the pyridine ring and the ethanethiol group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the 4-position of the pyridine ring or variations in the ethanethiol moiety could lead to compounds with enhanced potency or selectivity. This flexibility makes it an attractive candidate for high-throughput screening and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(3-chloropyridin-4-yl)ethane-1-thiol. Molecular modeling techniques can predict how this molecule might interact with biological targets such as enzymes and receptors. By leveraging these computational tools, researchers can identify promising derivatives before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to develop new drugs.

The synthesis of 2-(3-chloropyridin-4-yl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include chlorination of a pyridine precursor, followed by thiolation to introduce the ethanethiol group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. For example, catalytic methods have been developed that improve yield and reduce byproduct formation.

In addition to its synthetic significance, 2-(3-chloropyridin-4-yl)ethane-1-thiol has shown promise in preclinical studies as a potential therapeutic agent. Researchers have investigated its effects on various disease models, including cancer cell lines and inflammatory conditions. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in pathogenic processes. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic properties of 2-(3-chloropyridin-4-yl)ethane-1-thiol are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound can reach its target site effectively within an organism. Computational predictions can provide valuable insights into these properties early in the development process.

As interest in targeted therapies continues to grow, compounds like 2-(3-chloropyridin-4-yl)ethane-1-thiol are expected to play a crucial role in next-generation drug discovery efforts. Their unique structural features offer opportunities for designing molecules that can precisely modulate biological pathways associated with various diseases. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into effective treatments for patients worldwide.